Cas no 2172039-00-6 (1-Ethyl-3,3-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-Ethyl-3,3-difluorocyclohexane-1-carboxylic acid
• CAS No: 2172039-00-6
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 5566212
• PubChem ID: 165593342
• Update Time: 2023-07-11

1-Ethyl-3,3-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,3-difluorocyclohexane-1-carboxylic acid
• EN300-1633963
• 2172039-00-6
• 1-Ethyl-3,3-difluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C9H14F2O2/c1-2-8(7(12)13)4-3-5-9(10,11)6-8/h2-6H2,1H3,(H,12,13)
• InChI Key： IHIZRIIAWINANQ-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C(=O)O)(CC)C1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų